N-[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide

• IUPAC Name: N-[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C13H17ClN6O2S/c1-19(2)12-15-11(16-13(17-12)20(3)4)18-23(21,22)10-7-5-9(14)6-8-10/h5-8H,1-4H3,(H,15,16,17,18)
• InChI Key: ZZGLBAAOIFKIJV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)Cl)N(C)C
• Molecular Formula: C13H17ClN6O2S
• Molecular Weight: 356.83 g/mol

Description

Synthesis Analysis

The synthesis of related triazine compounds often involves stepwise reactions starting from basic triazine or chlorotriazine precursors. For instance, the ultrasonic-assisted synthesis of 2,4-bis(dimethylamino)-6-chloro-[1,3,5]-triazine, a related compound, demonstrates the potential for innovative synthesis methods, achieving high yields under optimized conditions (Zhang Shufen, 2011).

Molecular Structure Analysis

The molecular structure of triazine derivatives has been extensively studied through crystallography and spectroscopy. For example, the analysis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, a compound with a similar core, provided insights into its crystalline structure and intermolecular interactions, highlighting the triazine's role in forming stable molecular configurations (B. Al-Hourani et al., 2016).

Chemical Reactions and Properties

Triazine compounds participate in various chemical reactions, forming complexes with metals or undergoing substitutions to introduce different functional groups. The reactivity is often dictated by the substituents on the triazine ring, as seen in the formation of complexes with titanium and the observed conformational restrictions due to electronic structures (Tal Hermon & Edit Y. Tshuva, 2008).

Mechanism of Action

The mechanism of action would depend on the use of this compound. For example, some triazine derivatives are used as herbicides and work by inhibiting photosynthesis.